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Compound of Interest

Compound Name: 4-Ethylethcathinone hydrochloride

Cat. No.: B2453300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of 4-Ethylethcathinone (4-EEC) analytical

standards, offering a comparative analysis with other prevalent synthetic cathinones such as 4-

Methylethcathinone (4-MEC), Mephedrone (4-MMC), and 3,4-Methylenedioxypyrovalerone

(MDPV). The information presented herein is intended to assist researchers in the selection

and application of appropriate reference standards for analytical and forensic purposes.

Physicochemical and Analytical Data Comparison
The following tables summarize key physicochemical and analytical data for 4-EEC and its

selected alternatives. This information has been compiled from various scientific sources and

provides a basis for comparative evaluation.

Table 1: General and Physicochemical Properties
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Property
4-
Ethylethcathin
one (4-EEC)

4-
Methylethcathi
none (4-MEC)

Mephedrone
(4-MMC)

3,4-
Methylenediox
ypyrovalerone
(MDPV)

IUPAC Name

2-(ethylamino)-1-

(4-

ethylphenyl)prop

an-1-one

2-(ethylamino)-1-

(4-

methylphenyl)pro

pan-1-one

2-

(methylamino)-1-

(4-

methylphenyl)pro

pan-1-one

1-(1,3-

benzodioxol-5-

yl)-2-(pyrrolidin-

1-yl)pentan-1-

one

Synonyms
4-ethyl-N-

ethylcathinone

4-methyl-N-

ethylcathinone

4-

methylmethcathi

none

-

Molecular

Formula
C13H19NO C12H17NO C11H15NO C16H21NO3

Molecular Weight 205.30 g/mol 191.27 g/mol 177.24 g/mol 275.35 g/mol

Appearance
White powder

(HCl salt)

White powder

(HCl salt)

White or yellow

powder/crystals

(HCl salt)

Solid at room

temperature

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Parameter
4-
Ethylethcathin
one (4-EEC)

4-
Methylethcathi
none (4-MEC)

Mephedrone
(4-MMC)

MDPV

Retention Time

(min)
8.630 7.747 7.145

Not directly

comparable due

to different

methods

Major Mass

Fragments (m/z)

72, 58, 119, 91,

147

58, 86, 119, 91,

147

58, 119, 91, 162,

44

126, 84, 98, 175,

205

Reference
SWGDRUG

Monograph

SWGDRUG

Monograph

SWGDRUG

Monograph

Various scientific

literature
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Table 3: Stability of Analytical Standards

Compound Matrix
Storage
Condition

Stability Key Findings

Mephedrone Methanol
Room

Temperature
Unstable

Significant

degradation

observed within

3 days.[1]

Mephedrone Methanol -20°C (Freezer) Stable

No significant

loss over 30

days.[1]

MDPV Methanol
Room

Temperature
Unstable

~44% decrease

in 30 days.[1]

MDPV Methanol -20°C (Freezer) Stable

No significant

loss over 30

days.[1]

4-MEC Whole Blood
Room

Temperature
Unstable

Undetectable

after 14 days.

Synthetic

Cathinones

(General)

Blood/Urine Acidic pH More Stable

Stability is pH-

dependent, with

acidic conditions

being more

favorable.

Synthetic

Cathinones

(General)

Blood/Urine -20°C (Freezer) Generally Stable

Freezing is the

recommended

storage condition

for biological

samples.[1]

Note: Direct stability data for 4-EEC was not readily available in the searched literature.

However, its structural similarity to 4-MEC and mephedrone suggests it would exhibit similar

stability profiles.
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Experimental Protocols
Detailed methodologies for the characterization of synthetic cathinone standards are crucial for

obtaining reliable and reproducible results. The following protocols are based on established

methods.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the purity and identify the fragmentation pattern of the analytical

standard.

Instrumentation:

Gas Chromatograph: Agilent Gas Chromatograph (or equivalent)

Mass Spectrometer: Mass Selective Detector

Column: DB-1 MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness

Sample Preparation:

Prepare a stock solution of the analytical standard in a suitable solvent (e.g., methanol or

chloroform) at a concentration of approximately 1 mg/mL.

For some cathinones, a basic extraction may be necessary to analyze the free base.

GC-MS Parameters:

Injector Temperature: 280 °C

Carrier Gas: Helium at a constant flow of 1 mL/min

Injection Mode: Split (e.g., 20:1 ratio)

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp: Increase to 300 °C at a rate of 12-20 °C/min
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Final hold: Hold at 300 °C for 5-10 minutes

MS Transfer Line Temperature: 280 °C

MS Source Temperature: 230 °C

Mass Scan Range: 30-550 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of the analytical standard.

Instrumentation:

NMR Spectrometer: 400 MHz or higher

Sample Preparation:

Dissolve approximately 10-20 mg of the analytical standard in a suitable deuterated solvent

(e.g., Deuterium Oxide (D2O), Chloroform-d (CDCl3), or Methanol-d4 (CD3OD)).

Add an internal standard for chemical shift referencing (e.g., Tetramethylsilane (TMS) or 3-

(Trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP)).

NMR Parameters (for ¹H NMR):

Pulse Angle: 90°

Spectral Width: Sufficient to cover the expected chemical shift range (e.g., -2 to 12 ppm)

Relaxation Delay: Appropriate for quantitative analysis (e.g., 1-5 seconds)

Number of Scans: Sufficient to obtain a good signal-to-noise ratio.

Signaling Pathways and Mechanism of Action
Synthetic cathinones primarily exert their psychoactive effects by interacting with monoamine

transporters in the brain, specifically the dopamine transporter (DAT), norepinephrine

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2453300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


transporter (NET), and serotonin transporter (SERT). Their mechanisms can be broadly

categorized as either "releasers" or "reuptake inhibitors/blockers".

Releasers: These compounds, such as mephedrone, are substrates for the transporters.

They are taken up into the presynaptic neuron and disrupt the vesicular storage of

neurotransmitters, leading to a non-vesicular release (efflux) of dopamine, norepinephrine,

and/or serotonin into the synaptic cleft.

Blockers/Inhibitors: These compounds, such as MDPV, bind to the transporters but are not

translocated. They act by blocking the reuptake of neurotransmitters from the synaptic cleft,

thereby increasing their concentration and prolonging their action.

The following diagrams illustrate these mechanisms.
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Caption: Mechanism of a "releaser" synthetic cathinone at the dopamine transporter.
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Caption: Mechanism of a "blocker" synthetic cathinone at the dopamine transporter.

Conclusion
The selection of a suitable analytical standard is paramount for accurate and reliable research

in the field of synthetic cathinones. 4-EEC, while less documented than mephedrone or MDPV,

shares structural and analytical characteristics with other N-ethylated cathinones like 4-MEC.

Its analysis can be reliably performed using standard techniques such as GC-MS and NMR.

When benchmarking 4-EEC analytical standards, it is crucial to consider purity, stability, and

the availability of comprehensive characterization data. The comparative data and protocols

provided in this guide serve as a valuable resource for researchers to make informed decisions

regarding the selection and use of these controlled substances in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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